Cas no 1804200-18-7 (Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate)

• Product Name: Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate
• CAS No: 1804200-18-7
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 4824214
• Update Time: 2025-06-14

Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H8BrFN2O2/c1-2-16-9(15)7-5(11)3-4-6-8(7)14-10(12)13-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： RAMJGFFAPCWIFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1C(=O)OCC)N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate (CAS No. 1804200-18-7)

Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate (CAS No. 1804200-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a bromo substituent at the 5-position and a fluoro group at the 2-position, along with an ethyl carboxylate moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1804200-18-7 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Researchers often search for "Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate synthesis" or "1804200-18-7 suppliers" to explore its availability and synthetic routes. Its structural features make it a valuable intermediate for designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated benzimidazoles has surged due to their enhanced metabolic stability and bioavailability. This compound's fluoro and bromo groups are particularly noteworthy, as halogenated compounds often exhibit improved binding affinity in biological systems. Queries like "role of halogen in drug design" or "benzimidazole derivatives in medicine" reflect growing interest in this niche.

From a synthetic chemistry perspective, Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate is typically prepared via multi-step reactions involving condensation, halogenation, and esterification. Laboratories frequently optimize conditions for "high-yield synthesis of 1804200-18-7" to meet scalability requirements. The compound's ethyl ester group also offers versatility for further derivatization, a topic often explored under "carboxylate modifications in heterocycles".

Analytical characterization of this compound involves advanced techniques such as NMR, HPLC, and mass spectrometry. Researchers investigating "spectral data for CAS 1804200-18-7" or "purity analysis methods" will find this compound's well-documented profiles valuable for quality control. Its stability under various pH conditions is another area of interest, particularly for formulation scientists.

The agrochemical sector has also shown interest in 5-Bromo-2-fluoro benzimidazole derivatives due to their potential as plant growth regulators or fungicides. Searches like "benzimidazoles in crop protection" highlight this cross-disciplinary relevance. However, applications must comply with environmental safety regulations, a frequent discussion point in "green chemistry approaches".

In material science, the compound's aromatic system and halogen atoms make it a candidate for organic electronic materials. Its potential use in "OLED precursors" or "conductive polymers" is an emerging research direction, though less explored compared to pharmaceutical applications.

Storage and handling of Ethyl 5-Bromo-2-fluoro-1H-benzimidazole-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation, as with most fine chemicals.

The global market for functionalized benzimidazoles continues to expand, with CAS 1804200-18-7 representing a niche but important segment. Procurement specialists often compare "technical grade vs. research grade" specifications when sourcing this material, emphasizing the need for supplier transparency.

Future research directions may explore the compound's utility in catalysis or as a ligand in metal-organic frameworks (MOFs). The intersection of "heterocyclic chemistry" and "sustainable synthesis" remains a fertile ground for innovation involving this molecular scaffold.